![molecular formula C7H4ClN3O2 B1427297 4-Chloro-5-nitro-1H-pyrrolo[2,3-b]pyridine CAS No. 1245645-97-9](/img/structure/B1427297.png)
4-Chloro-5-nitro-1H-pyrrolo[2,3-b]pyridine
Overview
Description
4-Chloro-5-nitro-1H-pyrrolo[2,3-b]pyridine is a chemical compound with the molecular formula C7H4ClN3O2 . It is used as a biochemical reagent and can serve as a biological material or organic compound for life science-related research .
Synthesis Analysis
The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives has been reported in the literature . These derivatives have shown potent activities against FGFR1, 2, and 3. For instance, compound 4h exhibited potent FGFR inhibitory activity . The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .Molecular Structure Analysis
The topological parameters corresponding to H⋯N and H⋯Cl critical points indicate a moderately strong intermolecular N–H⋯N hydrogen bond and a weak C–H⋯Cl closed-shell interaction . The electronic structure of the title compound has been calculated by density functional theory (DFT) at the BLYP level .Chemical Reactions Analysis
The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For instance, a related compound was reported to be a yellow solid with a melting point of 287–288 °C .Scientific Research Applications
1. Synthesis of Substituted Derivatives
- 4-Chloro-5-nitro-1H-pyrrolo[2,3-b]pyridine serves as a versatile building block in the synthesis of various substituted derivatives. For instance, it facilitates the synthesis of 4-substituted 7-azaindole derivatives through nucleophilic displacement, demonstrating its utility in complex organic synthesis processes (Figueroa‐Pérez et al., 2006).
2. Molecular Structure Analysis
- Studies on the molecular structure of related compounds, such as 4-nitro-, 4-methyl-, and 4-chloro-pyridine-N-oxides, provide insights into the structural parameters of similar molecules. This information is crucial for understanding the physical and chemical properties of this compound and its derivatives (Chiang & Song, 1983).
3. Charge Density Distribution and Electronic Structure
- The charge density distribution and electronic structure of 4-chloro-1H-pyrrolo[2,3-b]pyridine have been investigated using high-resolution X-ray diffraction. This research helps in understanding the bonding scheme within the molecule and the nature of intermolecular hydrogen bonds, which are essential for predicting the reactivity and stability of the compound (Hazra et al., 2012).
4. Synthesis of Heterocycles
- This compound is also instrumental in the synthesis of various heterocycles. It serves as a starting material or intermediate in the synthesis of diverse heterocyclic compounds, demonstrating its versatility in organic synthesis (Herbert & Wibberley, 1969).
5. Nitrogen-Embedded Semiconducting Materials
- The compound and its derivatives play a role in the development of nitrogen-embedded small-molecule semiconducting materials. These materials have applications in electronics, and their synthesis and properties are influenced by the presence of chlorine atoms (Zhou et al., 2019).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
4-chloro-5-nitro-1H-pyrrolo[2,3-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClN3O2/c8-6-4-1-2-9-7(4)10-3-5(6)11(12)13/h1-3H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOFUUJSVPQZPIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=NC=C(C(=C21)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30729393 | |
Record name | 4-Chloro-5-nitro-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30729393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1245645-97-9 | |
Record name | 4-Chloro-5-nitro-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30729393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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